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Compound of Interest

Compound Name: Widdrol

Cat. No.: B1201782 Get Quote

Essential Safety and Handling Guide for Widdrol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Widdrol in a laboratory setting. Our commitment is to furnish

comprehensive safety information that extends beyond the product itself, fostering a culture of

safety and building unwavering trust with our scientific community.

Widdrol: Chemical and Physical Properties
A clear understanding of Widdrol's properties is foundational to safe handling. The following

table summarizes key quantitative data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1201782?utm_src=pdf-interest
https://www.benchchem.com/product/b1201782?utm_src=pdf-body
https://www.benchchem.com/product/b1201782?utm_src=pdf-body
https://www.benchchem.com/product/b1201782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₅H₂₆O [1]

Molecular Weight 222.37 g/mol [1][2]

Appearance Colorless solid (estimated) [3]

Melting Point 98.00 °C [3]

Boiling Point
303.00 to 304.00 °C at 760.00

mm Hg
[3]

Flash Point 128.33 °C (263.00 °F) TCC [3]

Solubility
Insoluble in water; Soluble in

alcohol
[3]

Vapor Pressure
0.000088 mmHg @ 25.00 °C

(estimated)
[3]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Widdrol is not readily available, it is prudent to handle it with

care, assuming potential for mild irritation based on its chemical class (sesquiterpenoid

alcohol). The following PPE is recommended as a standard for handling Widdrol and other

similar chemical compounds in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Widdrol
https://pubchem.ncbi.nlm.nih.gov/compound/Widdrol
https://scent.vn/en/pages/compound/widdrol-658
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.thegoodscentscompany.com/data/rw1037811.html
https://www.benchchem.com/product/b1201782?utm_src=pdf-body
https://www.benchchem.com/product/b1201782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from potential

splashes or airborne particles

of solid Widdrol.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).
Prevents direct skin contact.

Body Protection A standard laboratory coat.
Protects skin and clothing from

accidental spills.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area. If creating aerosols or

dust, a NIOSH-approved

respirator may be necessary.

Widdrol has a low vapor

pressure, minimizing inhalation

risk under normal conditions.

Operational Plan for Handling Widdrol
Adherence to a structured operational plan is critical for minimizing exposure and ensuring a

safe laboratory environment.

Workflow for Safe Handling of Widdrol
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Preparation

Handling

Post-Handling

Work in a well-ventilated area
(e.g., fume hood)

Don appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Gather all necessary equipment
and reagents

Carefully weigh and transfer Widdrol

Avoid generating dust or aerosols

Keep container closed when not in use

Clean the work area thoroughly

Remove PPE correctly

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Widdrol in a laboratory setting.
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Disposal Plan for Widdrol Waste
Proper disposal of chemical waste is paramount for environmental protection and regulatory

compliance. Widdrol, being insoluble in water, must not be disposed of down the drain.

Waste Characterization and Segregation:

Solid Waste: Contaminated items such as gloves, weighing papers, and disposable labware

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Widdrol should be collected in a separate, labeled

hazardous waste container for organic waste.

Disposal Procedure: All waste containing Widdrol must be disposed of as hazardous chemical

waste. Follow your institution's and local regulations for chemical waste disposal, which

typically involves collection by a licensed hazardous waste management company.

Logical Flow for Widdrol Waste Disposal

Widdrol Waste Generated Solid Waste?

Place in Labeled
Solid Hazardous
Waste ContainerYes

Place in Labeled
Liquid Organic

Waste Container

No

Store in Designated
Hazardous Waste
Accumulation Area

Arrange for Pickup by
Licensed Waste
Disposal Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Decision-making process for the proper disposal of Widdrol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Widdrol | C15H26O | CID 94334 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scent.vn [scent.vn]

3. widdrol, 6892-80-4 [thegoodscentscompany.com]

To cite this document: BenchChem. [Personal protective equipment for handling Widdrol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201782#personal-protective-equipment-for-
handling-widdrol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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